Cas no 2137996-57-5 (2-(4,4,4-trifluoro-2-methylbutyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(4,4,4-trifluoro-2-methylbutyl)-2H-1,2,3-triazol-4-amine
• CAS No: 2137996-57-5
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 6264061
• PubChem ID: 165479439
• Update Time: 2025-10-28

2-(4,4,4-trifluoro-2-methylbutyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,4-trifluoro-2-methylbutyl)-2H-1,2,3-triazol-4-amine
• EN300-1114370
• 2137996-57-5

• Inchi： 1S/C7H11F3N4/c1-5(2-7(8,9)10)4-14-12-3-6(11)13-14/h3,5H,2,4H2,1H3,(H2,11,13)
• InChI Key： OGVDQXOYOYBYKO-UHFFFAOYSA-N
• SMILES： FC(CC(C)CN1N=CC(N)=N1)(F)F

Computed Properties

• Exact Mass: 208.09358085g/mol
• Monoisotopic Mass: 208.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(4,4,4-trifluoro-2-methylbutyl)-2H-1,2,3-triazol-4-amine

Exploring the Properties and Applications of 2-(4,4,4-Trifluoro-2-Methylbutyl)-2H-1,2,3-Triazol-4-Amine (CAS No. 2137996-57-5)

The compound 2-(4,4,4-trifluoro-2-methylbutyl)-2H-1,2,3-triazol-4-amine with CAS No. 2137996-57-5 has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of the 1,2,3-triazole family, which is widely recognized for its versatility in organic synthesis and material science.

The structure of 2-(4,4,4-trifluoro-... is characterized by a trifluoromethyl group attached to a butyl chain at position 4 of the triazole ring. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of fluorine atoms in the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the compound.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its triazole core is known to exhibit bioisosteric properties with other heterocyclic compounds, making it a promising candidate for medicinal chemistry applications. For instance, researchers have explored its role as a building block for designing kinase inhibitors and other therapeutic agents.

In addition to its pharmaceutical applications, CAS No. 2137996-57-5 has shown promise in materials science. The triazole moiety is known for its ability to form stable metal-ligand complexes with transition metals such as copper and iron. This property makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs), which have applications in gas storage and catalysis.

The synthesis of ...-amine typically involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels.

In terms of physical properties, this compound exhibits good thermal stability up to moderate temperatures and is relatively soluble in polar solvents due to the presence of both hydrophilic (triazole) and hydrophobic (trifluoromethylbutyl) groups.